1-(2,3-dihydro-1H-inden-5-yl)propan-1-one

Specification

• CAS No.: 63998-49-2
• Molecular Formula: C12H14O
• Molecular Weight: 174.24 g/mol
• IUPAC Name: 1-(2,3-dihydro-1H-inden-5-yl)propan-1-one
• Standard InChI: InChI=1S/C12H14O/c1-2-12(13)11-7-6-9-4-3-5-10(9)8-11/h6-8H,2-5H2,1H3
• Standard InChI Key: XWHULFGKSFGDAD-UHFFFAOYSA-N
• SMILES: CCC(=O)C1=CC2=C(CCC2)C=C1
• Canonical SMILES: CCC(=O)C1=CC2=C(CCC2)C=C1

Introduction

1-(2,3-dihydro-1H-inden-5-yl)propan-1-one is an organic compound with the molecular formula C12H14O and a molecular weight of 174.24 g/mol. It is a derivative of indene, featuring a propanone structure attached to a dihydroindene moiety. This compound is of interest in organic synthesis and potentially in medicinal chemistry due to its structural properties.

Safety and Handling

1-(2,3-dihydro-1H-inden-5-yl)propan-1-one is classified with hazard statements H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary measures include avoiding contact with skin and eyes, washing hands thoroughly after handling, and using protective equipment.

Hazard Statement	Precautionary Statement
H315	P261, P305, P351, P338
H319	P261, P305, P351, P338
H335	P261, P305, P351, P338

Synthesis and Applications

The synthesis of 1-(2,3-dihydro-1H-inden-5-yl)propan-1-one typically involves reactions that form the indene ring and attach it to a propanone group. While specific synthesis methods are not detailed in the available literature, compounds with similar structures are often synthesized through Friedel-Crafts acylation or related reactions.